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molecular formula C3HCl2F5 B1582426 3,3-Dichloro-1,1,1,2,2-pentafluoropropane CAS No. 422-56-0

3,3-Dichloro-1,1,1,2,2-pentafluoropropane

Cat. No. B1582426
CAS RN: 422-56-0
M. Wt: 202.93 g/mol
InChI Key: COAUHYBSXMIJDK-UHFFFAOYSA-N
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Patent
US05116526

Procedure details

Until HCFC-225ca becomes available in commercial quantities, HCFC-225ca may be prepared by a standard and well-known organic synthesis technique. For example, to prepare 1,1-dichloro-2,2,3,3,3-pentafluoropropane, 2,2,3,3,3-pentafluoro-1-propanol and p-toluenesulfonate chloride are reacted together to form 2,2,3,3,3-pentafluoropropyl-p-toluenesulfonate. Then, N-methylpyrrolidone, lithium chloride, and the 2,2,3,3,3-pentafluoropropyl-p-toluenesulfonate are reacted together to form 1-chloro-2,2,3,3,3-pentafluoropropane. Chlorine and the 1-chloro-2,2,3,3,3-pentafluoropropane are then reacted together to form 1,1-dichloro-2,2,3,3,3-pentafluoropropane. A detailed synthesis is set forth below.
Name
Chlorine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-chloro-2,2,3,3,3-pentafluoropropane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,1-dichloro-2,2,3,3,3-pentafluoropropane

Identifiers

REACTION_CXSMILES
[Cl:1]Cl.[Cl:3][CH2:4][C:5]([F:11])([F:10])[C:6]([F:9])([F:8])[F:7]>>[Cl:3][CH:4]([Cl:1])[C:5]([F:11])([F:10])[C:6]([F:9])([F:8])[F:7]

Inputs

Step One
Name
Chlorine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCl
Name
1-chloro-2,2,3,3,3-pentafluoropropane
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCC(C(F)(F)F)(F)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1,1-dichloro-2,2,3,3,3-pentafluoropropane
Type
product
Smiles
ClC(C(C(F)(F)F)(F)F)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05116526

Procedure details

Until HCFC-225ca becomes available in commercial quantities, HCFC-225ca may be prepared by a standard and well-known organic synthesis technique. For example, to prepare 1,1-dichloro-2,2,3,3,3-pentafluoropropane, 2,2,3,3,3-pentafluoro-1-propanol and p-toluenesulfonate chloride are reacted together to form 2,2,3,3,3-pentafluoropropyl-p-toluenesulfonate. Then, N-methylpyrrolidone, lithium chloride, and the 2,2,3,3,3-pentafluoropropyl-p-toluenesulfonate are reacted together to form 1-chloro-2,2,3,3,3-pentafluoropropane. Chlorine and the 1-chloro-2,2,3,3,3-pentafluoropropane are then reacted together to form 1,1-dichloro-2,2,3,3,3-pentafluoropropane. A detailed synthesis is set forth below.
Name
Chlorine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-chloro-2,2,3,3,3-pentafluoropropane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,1-dichloro-2,2,3,3,3-pentafluoropropane

Identifiers

REACTION_CXSMILES
[Cl:1]Cl.[Cl:3][CH2:4][C:5]([F:11])([F:10])[C:6]([F:9])([F:8])[F:7]>>[Cl:3][CH:4]([Cl:1])[C:5]([F:11])([F:10])[C:6]([F:9])([F:8])[F:7]

Inputs

Step One
Name
Chlorine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCl
Name
1-chloro-2,2,3,3,3-pentafluoropropane
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCC(C(F)(F)F)(F)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1,1-dichloro-2,2,3,3,3-pentafluoropropane
Type
product
Smiles
ClC(C(C(F)(F)F)(F)F)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.